Cas no 5808-67-3 (2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole)

• Product Name: 2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole
• CAS No: 5808-67-3
• MF: C₁₅H₁₄N₂S
• MW: 254.350061893463
• CID: 1608384
• PubChem ID: 760886
• Update Time: 2025-04-21

2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole
• imidazo[2,1-b]benzothiazole, 5,6,7,8-tetrahydro-2-phenyl-
• 2-Phenyl-5,6,7,8-tetrahydrobenzo[d]imidazo[2,1-b]thiazole
• AO-081/40675639
• SMR001544567
• 5,6,7,8-tetrahydro-2-phenylimidazo[2,1-b]benzothiazole
• CBMicro_034107
• SR-01000220648-1
• SCHEMBL5553141
• cid_6603392
• 4-phenyl-7-thia-2,5-diazatricyclo[6.4.0.0(2),?]dodeca-1(8),3,5-triene
• 5808-67-3
• AKOS002952899
• MLS002636056
• cid_760886
• BMJUSKUKEOQRFS-UHFFFAOYSA-N
• CHEMBL199194
• 2-phenyl-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole;hydrobromide
• SMR000060246
• SR-01000220648
• 4-phenyl-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-triene
• 25752-17-4
• DTXSID90973658
• CCG-313151
• HMS3088A12
• MLS000048689
• BIM-0034125.P001
• BDBM38925
• BRD-K04464522-004-07-7
• MS-2870
• MFCD02074250
• 2-Phenyl-5,6,7,8-Tetrahydroimidazo[2,1-b]Benzothiazole

• Inchi： 1S/C15H14N2S/c1-2-6-11(7-3-1)12-10-17-13-8-4-5-9-14(13)18-15(17)16-12/h1-3,6-7,10H,4-5,8-9H2
• InChI Key： BMJUSKUKEOQRFS-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3C=CC=CC=3)=CN2C2=C1CCCC2

Computed Properties

• Exact Mass: 254.08792
• Monoisotopic Mass: 254.087769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• XLogP3: 4.6

Experimental Properties

• Density: 1.33
• Refractive Index: 1.735
• PSA: 17.3